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Compound of Interest

Compound Name: 1-Adamantyl isocyanate

Cat. No.: B1270882 Get Quote

Technical Support Center: 1-Adamantyl
Isocyanate
This technical support center provides researchers, scientists, and drug development

professionals with essential information regarding the handling, storage, and use of 1-
Adamantyl isocyanate, with a particular focus on its moisture sensitivity.

Frequently Asked Questions (FAQs)
Q1: What is 1-Adamantyl isocyanate and what are its common applications?

A1: 1-Adamantyl isocyanate is an organic compound featuring a bulky adamantyl group

attached to an isocyanate functional group.[1][2] Its high reactivity makes it a valuable reagent

in organic synthesis, particularly in the preparation of urea derivatives.[3][4][5][6][7] These

derivatives are explored in drug discovery for various therapeutic targets, including as inhibitors

of soluble epoxide hydrolase.[3][4]

Q2: How moisture-sensitive is 1-Adamantyl isocyanate?

A2: 1-Adamantyl isocyanate is highly sensitive to moisture.[8] The isocyanate group readily

reacts with water in an irreversible reaction. This sensitivity necessitates specific handling and

storage procedures to maintain the compound's integrity and prevent degradation.

Q3: What happens when 1-Adamantyl isocyanate is exposed to water?
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A3: Upon exposure to water, 1-Adamantyl isocyanate undergoes hydrolysis. The isocyanate

group reacts with water to form an unstable carbamic acid intermediate, which then

decomposes to yield 1-aminoadamantane and carbon dioxide gas.[9] This reaction is generally

undesirable as it consumes the isocyanate and introduces impurities.

Q4: How should I properly store 1-Adamantyl isocyanate?

A4: To prevent degradation from moisture, 1-Adamantyl isocyanate should be stored in a

tightly sealed container in a dry and well-ventilated area, preferably in a cool place.[8][10][11]

The use of a desiccator or storage under an inert atmosphere (e.g., nitrogen or argon) is highly

recommended to minimize contact with atmospheric moisture.

Q5: What are the primary safety hazards associated with 1-Adamantyl isocyanate?

A5: 1-Adamantyl isocyanate is a hazardous chemical. It is harmful if swallowed, inhaled, or in

contact with skin.[1][8][11][12] It can cause serious eye irritation and skin irritation.[1][8][11] It

may also cause respiratory irritation.[1][8][11] Appropriate personal protective equipment (PPE)

must be worn at all times when handling this compound.

Troubleshooting Guide
Problem: My reaction with 1-Adamantyl isocyanate is giving low yields or unexpected

byproducts.

Possible Cause: The most likely cause is the degradation of the 1-Adamantyl isocyanate due

to moisture contamination.

Solution:

Verify Reagent Quality: Ensure that the 1-Adamantyl isocyanate used is from a freshly

opened container or has been stored under strictly anhydrous conditions.

Anhydrous Reaction Conditions: All solvents and other reagents used in the reaction must be

thoroughly dried. Glassware should be oven-dried or flame-dried before use. The reaction

should be carried out under an inert atmosphere (nitrogen or argon).

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b1270882?utm_src=pdf-body
https://en.wikipedia.org/wiki/Isocyanate
https://www.benchchem.com/product/b1270882?utm_src=pdf-body
https://www.benchchem.com/product/b1270882?utm_src=pdf-body
https://www.chemicalbook.com/msds/1-adamantyl-isocyanate.pdf
https://www.echemi.com/sds/1-adamantylisocyanate-pid_Seven38419.html
https://www.fishersci.com/store/msds?partNumber=AC314360050&countryCode=US&language=en
https://www.benchchem.com/product/b1270882?utm_src=pdf-body
https://www.benchchem.com/product/b1270882?utm_src=pdf-body
https://georganics.sk/chemical/1-adamantyl-isocyanate/
https://www.chemicalbook.com/msds/1-adamantyl-isocyanate.pdf
https://www.fishersci.com/store/msds?partNumber=AC314360050&countryCode=US&language=en
https://www.fishersci.com/shop/products/1-adamantyl-isocyanate-98-thermo-scientific/AC314360010
https://georganics.sk/chemical/1-adamantyl-isocyanate/
https://www.chemicalbook.com/msds/1-adamantyl-isocyanate.pdf
https://www.fishersci.com/store/msds?partNumber=AC314360050&countryCode=US&language=en
https://georganics.sk/chemical/1-adamantyl-isocyanate/
https://www.chemicalbook.com/msds/1-adamantyl-isocyanate.pdf
https://www.fishersci.com/store/msds?partNumber=AC314360050&countryCode=US&language=en
https://www.benchchem.com/product/b1270882?utm_src=pdf-body
https://www.benchchem.com/product/b1270882?utm_src=pdf-body
https://www.benchchem.com/product/b1270882?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1270882?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Amine Impurity: The presence of 1-aminoadamantane (formed from the reaction with water)

in your starting material can lead to the formation of undesired symmetrical urea byproducts.

Consider purifying the 1-Adamantyl isocyanate by sublimation or recrystallization if

moisture contamination is suspected.

Problem: I observed gas evolution when dissolving 1-Adamantyl isocyanate.

Possible Cause: This is a strong indication of moisture contamination. The gas is carbon

dioxide, produced from the reaction of the isocyanate with water.

Solution:

Solvent Purity: Immediately cease using the solvent and obtain a fresh, anhydrous supply.

Ensure proper solvent drying techniques are being used.

Reagent Integrity: The 1-Adamantyl isocyanate has likely been compromised. It is best to

discard the contaminated portion and use a fresh, unopened supply for future experiments.

Data Presentation
Table 1: Chemical Properties and Safety Information for 1-Adamantyl Isocyanate

Property Value

CAS Number 4411-25-0[1][2][8]

Molecular Formula C11H15NO[1][2][8]

Molecular Weight 177.24 g/mol [2][8]

Melting Point 144-146 °C[2][6]

Hazard Statements H302, H312, H315, H319, H332, H335[1][11]

Precautionary Statements
P261, P264, P270, P271, P280,

P305+P351+P338, P403+P233, P405, P501[8]
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Reaction of 1-Adamantyl Isocyanate with Water
(Hydrolysis)
This protocol describes the undesirable reaction of 1-Adamantyl isocyanate with water.

Methodology:

In a fume hood, place a small, known amount of 1-Adamantyl isocyanate into a clean, dry

reaction vessel.

Add a stoichiometric amount of water (H₂O) dissolved in an anhydrous solvent (e.g.,

tetrahydrofuran) dropwise to the isocyanate.

Stir the reaction at room temperature.

Monitor the reaction by thin-layer chromatography (TLC) or infrared (IR) spectroscopy. The

disappearance of the strong isocyanate peak (~2270 cm⁻¹) in the IR spectrum indicates the

progression of the reaction.

The primary products will be 1-aminoadamantane and carbon dioxide gas.

1-Adamantyl Isocyanate
(R-N=C=O)

Carbamic Acid Intermediate
(R-NH-COOH)

+ H₂O

Water
(H₂O)

1-Aminoadamantane
(R-NH₂)

Decomposition

Carbon Dioxide
(CO₂)

Decomposition

Click to download full resolution via product page

Caption: Reaction pathway of 1-Adamantyl isocyanate with water.
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General Handling Workflow for Moisture-Sensitive
Reagents
This workflow outlines the recommended procedure for handling 1-Adamantyl isocyanate to

minimize moisture exposure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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